Cas no 918488-42-3 (5-bromo-6-Isoquinolinol)

5-Bromo-6-isoquinolinol is a halogenated isoquinoline derivative with notable applications in organic synthesis and pharmaceutical research. Its bromo and hydroxyl functional groups make it a versatile intermediate for constructing complex heterocyclic compounds. The product exhibits high reactivity in cross-coupling reactions, enabling efficient derivatization for drug discovery and material science applications. Its well-defined structure and purity ensure consistent performance in catalytic and stoichiometric processes. Additionally, 5-bromo-6-isoquinolinol serves as a valuable scaffold for developing biologically active molecules, particularly in medicinal chemistry. The compound is characterized by its stability under standard conditions, facilitating handling and storage in laboratory settings.
5-bromo-6-Isoquinolinol structure
5-bromo-6-Isoquinolinol structure
Product Name:5-bromo-6-Isoquinolinol
CAS No:918488-42-3
MF:C9H6BrNO
MW:224.054041385651
CID:2114925
PubChem ID:136092895
Update Time:2025-05-28

5-bromo-6-Isoquinolinol Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-6-Isoquinolinol
    • SCHEMBL1705663
    • DTXSID301313558
    • 5-Bromoisoquinolin-6-ol
    • 5-Bromoisoquinoline-6-ol
    • DA-37710
    • D87212
    • 918488-42-3
    • 5-bromo-6-hydroxyisoquinoline
    • UAKCWZYJYLLDBJ-UHFFFAOYSA-N
    • Inchi： 1S/C9H6BrNO/c10-9-7-3-4-11-5-6(7)1-2-8(9)12/h1-5,12H
    • InChI Key： UAKCWZYJYLLDBJ-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=CC2C=NC=CC=21)O

Computed Properties

  • Exact Mass: 222.96328g/mol
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1Ų

5-bromo-6-Isoquinolinol Pricemore >>

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5-bromo-6-Isoquinolinol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:918488-42-3)5-bromo-6-Isoquinolinol
Order Number:A943148
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:45
Price ($):268.0/428.0/1110.0
Email:sales@amadischem.com

5-bromo-6-Isoquinolinol Related Literature

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Amadis Chemical Company Limited
(CAS:918488-42-3)5-bromo-6-Isoquinolinol
A943148
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):268.0/428.0/1110.0
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